Cas no 916764-89-1 (6-Chloro-1-(4-methoxybenzyl)-3-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-Chloro-1-(4-methoxybenzyl)-3-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 916764-89-1
• MF: C₁₃H₁₃ClN₂O₃
• MW: 280.706922292709
• MDL: MFCD11111307
• CID: 1965887
• PubChem ID: 53438816
• Update Time: 2024-10-26

6-Chloro-1-(4-methoxybenzyl)-3-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-1-[(4-METHOXYPHENYL)METHYL]-3-METHYL-2,4(1H,3H)-PYRIMIDINEDIONE
• 2,4(1H,3H)-Pyrimidinedione,6-chloro-1-[(4-methoxyphenyl)methyl]-3-methyl-
• 6-chloro-1-[(4-methoxyphenyl)methyl]-3-methylpyrimidine-2,4-dione
• 6-Chloro-1-(4-methoxybenzyl)-3-methylpyrimidine-2,4(1H,3H)-dione
• BCP33932
• SB59895
• W11268
• 6-Chloro-1-[(4-methoxyphenyl)methyl]-3-methylpyrimidine-2,4(1H,3H)-dione
• 6-chloro-1-[(4-methoxyphenyl)methyl]-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• MFCD11111307
• AS-73093
• SY126474
• NINZAMOQCXMUNF-UHFFFAOYSA-N
• CS-W000276
• SCHEMBL4847620
• DB-088519
• 916764-89-1
• DTXSID30701533
• AKOS027255802

• MDL： MFCD11111307
• Inchi： 1S/C13H13ClN2O3/c1-15-12(17)7-11(14)16(13(15)18)8-9-3-5-10(19-2)6-4-9/h3-7H,8H2,1-2H3
• InChI Key： NINZAMOQCXMUNF-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C)C(N1CC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 280.061
• Monoisotopic Mass: 280.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8